3-Fluoro-4-(phenylthio)phenol

• IUPAC Name: 3-fluoro-4-phenylsulfanylphenol
• InChI: InChI=1S/C12H9FOS/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h1-8,14H
• InChI Key: WXTQSKOGGDGMHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)O)F
• Molecular Formula: C12H9FOS
• Molecular Weight: 220.26 g/mol

Description

3-Fluoro-4-(phenylthio)phenol, also known as 4-Fluoro-3-phenylthiophenol, is an organofluorine compound that is used in a variety of scientific research applications. This compound is a valuable building block for the synthesis of more complex molecules and its unique properties make it an important tool in a number of areas.

Scientific Research Applications

3-Fluoro-4-(phenylthio)phenol has a wide range of applications in scientific research. It is used as a building block in the synthesis of more complex molecules, such as amino acids, peptides, and other bioactive molecules. It is also used in the synthesis of fluorinated drugs, such as fluoxetine, and in the synthesis of fluorinated polymers. Additionally, this compound is used in the synthesis of fluorinated dyes and drugs, as well as in the synthesis of fluorinated polymers.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(phenylthio)phenol is not fully understood. It is known to be a potent inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs, hormones, and other compounds. Additionally, it is thought to have an effect on the metabolism of certain neurotransmitters, such as serotonin and dopamine.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs, hormones, and other compounds. Additionally, it has been shown to have an effect on the metabolism of certain neurotransmitters, such as serotonin and dopamine. It has also been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

3-Fluoro-4-(phenylthio)phenol has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a useful tool for synthesizing more complex molecules. Additionally, it is relatively stable, which makes it useful for long-term storage. However, it is also highly toxic, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for 3-Fluoro-4-(phenylthio)phenol. One potential direction is the development of new synthesis methods for the compound. Additionally, further research could be done to explore the biochemical and physiological effects of the compound, as well as its potential applications in drug synthesis and development. Additionally, further research could be done to explore the potential use of the compound in the synthesis of fluorinated polymers and dyes, as well as its potential applications in the development of new drugs. Finally, research could be done to explore the potential use of the compound in the development of new diagnostic tools and medical treatments.

Synthesis Methods

3-Fluoro-4-(phenylthio)phenol can be synthesized by a variety of methods, including the reaction of 4-chloro-3-phenylthiophenol with potassium fluoride in acetic acid, the reaction of 4-chloro-3-phenylthiophenol with fluoroboric acid in ethanol, and the reaction of 4-chloro-3-phenylthiophenol with fluorosulfuric acid in acetic acid. The most common method of synthesis is the reaction of 4-chloro-3-phenylthiophenol with fluoroboric acid in ethanol, which yields this compound in high yields.